Cas no 98-11-3 (Phenylsulfonic Acid)

Phenylsulfonic acid is a strong organic acid characterized by the presence of a sulfonic acid group (–SO₃H) attached to a phenyl ring. It is widely utilized as a catalyst, intermediate, or surfactant in organic synthesis, industrial processes, and specialty chemical applications. The compound exhibits high acidity, solubility in water and polar solvents, and thermal stability, making it suitable for acid-catalyzed reactions, esterifications, and polymerizations. Its aromatic structure allows for further functionalization, enabling tailored modifications in synthetic pathways. Phenylsulfonic acid is also employed in electroplating, dye production, and as a corrosion inhibitor. Proper handling is essential due to its corrosive nature.
Phenylsulfonic Acid structure
Phenylsulfonic Acid structure
Product Name:Phenylsulfonic Acid
CAS No:98-11-3
MF:C6H6O3S
MW:158.175040721893
MDL:MFCD00011689
CID:34938
PubChem ID:7371
Update Time:2026-05-14

Phenylsulfonic Acid Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonic acid
    • BL70
    • 17-120a
    • acidebenzenesulfonique
    • benzenemonosulfonicacid
    • Besylic acid
    • Kyselina benzensulfonova
    • BENZENE SULFONIC ACID TECHNICAL GRADE
    • BENZOLSULFONSAEURE
    • Benzenesulfonic Acid Anhydrous
    • Phenylsulfonic acid
    • BSA
    • Benzenesulfonic acid (surfactant)
    • Benzenesulphonic acid
    • Benzensulfonic acid
    • Benzenemonosulfonic acid
    • Benzenesulfonic acid 70%
    • Benzene sulphonic acid
    • Benzene sulfonic acid
    • Kyselina benzensulfonova [Czech]
    • SRSXLGNVWSONIS-UHFFFAOYSA-N
    • 685928Z18A
    • DSSTox_CID_4568
    • DSSTox_RID_77453
    • DSSTox_GSID_24568
    • Benzenesulfonic acid, 90%, technical
    • Blu-gard snitizing t
    • Benzenesulfonic acid,95%
    • Phenylsulfonic Acid
    • MDL: MFCD00011689
    • Inchi: 1S/C6H6O3S/c7-10(8,9)6-4-2-1-3-5-6/h1-5H,(H,7,8,9)
    • InChI Key: SRSXLGNVWSONIS-UHFFFAOYSA-N
    • SMILES: S(C1C([H])=C([H])C([H])=C([H])C=1[H])(=O)(=O)O[H]
    • BRN: 0742513

Computed Properties

  • Exact Mass: 158.00400
  • Monoisotopic Mass: 158.003765
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 184
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 54.4
  • Surface Charge: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 62.8

Experimental Properties

  • Color/Form: Colorless needle or sheet crystals
  • Density: 1.32
  • Melting Point: 58.0 to 64.0 deg-C
  • Boiling Point: 137℃
  • Flash Point: Degrees Fahrenheit:>235.4°F
    Degrees Celsius:>113°C
  • Refractive Index: 1.5151 (estimate)
  • PH: 2 (H2O, 20℃)(saturated solution)
  • Solubility: H2O: soluble0.1g/10 mL, clear, colorless
  • Water Partition Coefficient: dissolution
  • Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents, bases, many organic compounds.
  • PSA: 62.75000
  • LogP: 2.01410
  • Merck: 1070
  • Sensitiveness: Hygroscopic
  • pka: 0.7(at 25℃)
  • FEMA: 2493
  • Solubility: Soluble in water, soluble in ethanol, slightly soluble in benzene, insoluble in ether and carbon disulfide
  • Vapor Pressure: No date available

Phenylsulfonic Acid Security Information

  • Symbol: GHS07 GHS05
  • Prompt:dangerous
  • Signal Word:Danger
  • Hazard Statement: H302,H314
  • Warning Statement: P280,P305+P351+P338,P310
  • Hazardous Material transportation number:UN 2583 8/PG 2
  • WGK Germany:1
  • Hazard Category Code: 34
  • Safety Instruction: S26-S36/37/39-S45
  • RTECS:DB4200000
  • Hazardous Material Identification: C
  • Packing Group:III
  • Risk Phrases:R22; R34
  • HazardClass:8
  • TSCA:Yes
  • PackingGroup:III
  • Storage Condition:Keep container closed when not in use. Store in a cool, dry and well ventilated area, away from incompatible substances and corrosive substances

Phenylsulfonic Acid Customs Data

  • HS CODE:29041000
  • Customs Data:

    China Customs Code:

    2904100000

    Overview:

    2904100000 Derivatives containing only sulfo groups and their salts and ethyl esters.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2904100000 derivatives containing only sulpho groups, their salts and ethyl esters.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

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Phenylsulfonic Acid Production Method

Production Method 1

Reaction Conditions
Reference
Preparation of salts and solvates of N-[3-[[[2-[(2,3-dihydro-2-oxo-1H-indol-5-yl)amino]-5-(trifluoromethyl)-4-pyrimidinyl]amino]methyl]-2-pyridinyl]-N-methylmethanesulfonamide for the treatment of abnormal cell growth.
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Production Method 2

Reaction Conditions
1.1 Solvents: Ethanol ;  1.5 h, rt → 60 °C; 9 h, 60 °C; 60 °C → 41 °C
Reference
Catalytic Enantioselective Hydrogenation of N-Alkoxycarbonyl Hydrazones: A Practical Synthesis of Chiral Hydrazines
Yoshikawa, Naoki; Tan, Lushi; McWilliams, J. Christopher; Ramasamy, Deepa; Sheppard, Ruth, Organic Letters, 2010, 12(2), 276-279

Production Method 3

Reaction Conditions
1.1 Reagents: N-Methyl-2-pyrrolidone ,  Oxygen Solvents: 1,2-Dichloroethane ;  1.5 h, 80 °C
Reference
NMP-mediated chlorination of aliphatic alcohols with aryl sulfonyl chloride for the synthesis of alkyl chlorides
Zheng, Dagui; Mao, Liu-Liang; Zhu, Xian-Hong; Zhou, An-Xi, Synthetic Communications, 2018, 48(21), 2793-2800

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